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Compound of Interest

Compound Name: Furegrelate Sodium

Cat. No.: B1260747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Furegrelate Sodium stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these

guidelines is crucial for ensuring the accuracy, reproducibility, and safety of experiments

involving this compound.

Introduction
Furegrelate Sodium (CAS No. 85666-17-7) is a potent and selective inhibitor of thromboxane

A2 synthase.[1][2] It is widely used in research to investigate the role of thromboxanes in

various physiological and pathological processes, including platelet aggregation and

vasoconstriction.[1][3] Accurate preparation of stock solutions is the first critical step for

obtaining reliable and consistent experimental results. DMSO is a common solvent for

dissolving Furegrelate Sodium due to its high solubilizing capacity for many organic

compounds.[3][4]

Physicochemical and Safety Data
A summary of the key quantitative data for Furegrelate Sodium and DMSO is presented in the

table below.
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Property Furegrelate Sodium
Dimethyl Sulfoxide
(DMSO)

CAS Number 85666-17-7 67-68-5

Molecular Formula C₁₅H₁₀NNaO₃ C₂H₆OS

Molecular Weight 275.23 g/mol [5][6][7] 78.13 g/mol

Appearance
White to off-white crystalline

solid[8]
Clear, colorless liquid

Solubility in DMSO
13 - 21 mg/mL (may require

sonication and warming)[4][6]
Miscible

Storage (Powder)
-20°C, sealed, away from

moisture[5][6]

Room temperature, in a dry,

well-ventilated area[8]

Storage (Stock Solution)
-20°C (1 month) or -80°C (6

months) in aliquots[5][6]
Not applicable

Safety Precautions
Harmful if swallowed. Avoid

dust formation.[1][5]

Combustible liquid. Readily

absorbed through the skin.[8]

Experimental Protocol: Preparation of a 10 mM
Furegrelate Sodium Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of Furegrelate Sodium in

DMSO.

3.1. Materials and Equipment

Furegrelate Sodium powder

Anhydrous/molecular sieve-dried DMSO

Analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator water bath

3.2. Safety Precautions

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves (butyl rubber gloves are recommended for handling DMSO).

[2]

Avoid inhalation of Furegrelate Sodium powder and DMSO vapors.[1][8]

Prevent contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.[1][5]

DMSO can facilitate the absorption of other chemicals through the skin; handle with extra

caution.[8]

3.3. Step-by-Step Procedure

Calculate the required mass of Furegrelate Sodium:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 275.23 g/mol * 1000 mg/g = 2.75 mg

Weigh Furegrelate Sodium:

Carefully weigh out 2.75 mg of Furegrelate Sodium powder using an analytical balance

and place it into a sterile microcentrifuge tube or amber glass vial.

Add DMSO:
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Add 1 mL of anhydrous DMSO to the tube containing the Furegrelate Sodium powder.

Dissolve the Compound:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure that all the solid has dissolved.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes. Gentle warming (up to 60°C) can also aid in dissolution.[6]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5][6]

Diagrams
Experimental Workflow for Furegrelate Sodium Stock Solution Preparation
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Figure 1. Workflow for Furegrelate Sodium Stock Solution Preparation
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Caption: Workflow for Furegrelate Sodium Stock Solution Preparation.
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Signaling Pathway Inhibition by Furegrelate

Figure 2. Mechanism of Action of Furegrelate
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Caption: Mechanism of Action of Furegrelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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